N-(4-Aminobutyl)-2-nitrobenzenesulfonamide
Cat. No. B1338987
M. Wt: 273.31 g/mol
InChI Key: NEIRGPMZEKSCSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:14]([CH2:15][CH2:16][CH2:17][NH2:18])[NH2:19].[CH3:20][CH2:21][N:22]([CH2:23][CH3:24])[CH2:25][CH3:26].[Cl:27][CH2:28][Cl:29].[N+:1](=[O:2])([O-:3])[c:4]1[c:5]([S:10](=[O:11])(=[O:12])[Cl:13])[cH:6][cH:7][cH:8][cH:9]1>>[N+:1](=[O:2])([O-:3])[c:4]1[c:5]([S:10](=[O:11])(=[O:12])[NH:18][CH2:17][CH2:16][CH2:15][CH2:14][NH2:19])[cH:6][cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCCCCN
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=[N+]([O-])c1ccccc1S(=O)(=O)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NCCCCNS(=O)(=O)c1ccccc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
